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Compound of Interest

Compound Name: Mmp-2/mmp-9 inhibitor i

Cat. No.: B12420369

This guide provides essential safety and logistical information for the proper disposal of MMP-
2/[MMP-9 Inhibitor I (CAS 193807-58-8). Adherence to these protocols is crucial for ensuring
personnel safety, maintaining regulatory compliance, and preventing environmental
contamination. The procedures outlined are based on standard best practices for laboratory
chemical waste management.

Immediate Safety and Handling

Before handling MMP-2/MMP-9 Inhibitor I, it is imperative to be familiar with its properties and
to use appropriate personal protective equipment (PPE). While the Safety Data Sheet (SDS)
for this specific compound indicates it is not classified as hazardous under the Globally
Harmonized System (GHS), it is prudent to treat all research chemicals as potentially
hazardous.

Personal Protective Equipment (PPE): All personnel handling the inhibitor must wear the
following:

o Eye Protection: Safety goggles with side-shields.[1]
e Hand Protection: Chemical-resistant gloves, such as nitrile.[2]
o Body Protection: A standard laboratory coat.[1][2]

Engineering Controls:
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e Always handle the compound in a well-ventilated area. A chemical fume hood is strongly
recommended to minimize any potential for inhalation.[2]

e Ensure an eyewash station and safety shower are readily accessible in the laboratory.[2]

Chemical and Physical Properties

A summary of the key data for MMP-2/MMP-9 Inhibitor I is provided below for easy reference.

Property Value

Formal Name N-([1,1'-biphenyl]-4-ylsulfonyl)-D-phenylalanine
CAS Number 193807-58-8

Molecular Formula C21H1oNO4SJ3]

Molecular Weight 381.4 g/mol [3]

Form Solid[4][5]

Solubility Soluble in DMSO (e.g., 25 mg/mL)[3]

Storage Store at -20°CJ[5]

Step-by-Step Disposal Procedure

Disposal of MMP-2/MMP-9 Inhibitor | and materials contaminated with it must be handled
through your institution's hazardous waste program.[6] Under no circumstances should this
chemical be disposed of down the drain or in regular trash.[2][6][7]

o Waste Segregation:

o Collect all waste containing MMP-2/MMP-9 Inhibitor I in a dedicated, properly sealed
hazardous waste container.[1][6]

o Do not mix this waste with other chemical waste streams unless permitted by your
institution's Environmental Health and Safety (EHS) office.[6]

o Container Management:
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o Use an appropriate, leak-proof chemical waste container. Plastic containers are often
preferred to glass where chemically compatible.[6][8]

o Keep the waste container securely sealed at all times, except when adding waste.[9][10]
Do not leave a funnel in the container.[10]

e Labeling:

o Clearly label the waste container with a hazardous waste tag as soon as waste is added.

[6]19]

o The label must include the words "Hazardous Waste," the full chemical name "MMP-
2/[MMP-9 Inhibitor I," and the name and concentration of any solvents used (e.g., DMSO).
[1][6] Do not use abbreviations or chemical formulas.[6]

o Disposal of Contaminated Materials:

o Any materials that have come into contact with the inhibitor, such as gloves, pipette tips,
weighing paper, and bench liners, must also be disposed of as hazardous chemical waste
in the same designated container.[1][9]

o Chemically contaminated broken glass or sharps should be collected in a separate,
puncture-resistant container specifically labeled for this purpose.[10]

o Waste Pickup:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within your laboratory.[8]

o Once the container is full or ready for disposal, submit a hazardous waste collection
request to your institution's EHS department.[7][9] Do not transport hazardous waste
yourself.[7][9]

Emergency Procedures: Spills and Exposure

In the event of an accidental spill or exposure, immediate action is required.

e Spills:
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[e]

Alert others in the area and evacuate if necessary.

o

For small spills that you are trained to handle, wear appropriate PPE, contain the spill, and
clean it up using an appropriate absorbent material.

o

All materials used for spill cleanup must be placed in the hazardous waste container.[7][9]

[¢]

For large spills, evacuate the area and contact your institution's EHS or emergency
response team immediately.[9]

e EXxposure:

o

Skin Contact: Immediately wash the affected area with soap and plenty of water.

[¢]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station.

[¢]

Inhalation: Move to fresh air immediately.

[¢]

Seek medical attention after any exposure and report the incident to your supervisor.

Visual Guides and Workflows

To further clarify procedures, the following diagrams illustrate a key biological pathway and the
logistical workflow for proper chemical disposal.
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Caption: Simplified signaling pathway showing MMP-2/9 upregulation and point of inhibition.
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Caption: Workflow for the proper disposal of MMP-2/MMP-9 Inhibitor | chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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